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Compound of Interest

Compound Name: Propionylglycine

Cat. No.: B026123 Get Quote

Essential Safety and Handling of
Propionylglycine
For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides immediate and

essential safety and logistical information for the handling of Propionylglycine, including

operational and disposal plans.

Hazard Identification and Personal Protective
Equipment
Propionylglycine is classified as harmful if swallowed, in contact with skin, or if inhaled[1].

Therefore, strict adherence to personal protective equipment (PPE) guidelines is mandatory to

ensure personnel safety.

Hazard GHS Classification Precautionary Statement

Oral Toxicity Acute toxicity (Category 4) H302: Harmful if swallowed

Dermal Toxicity Acute toxicity (Category 4)
H312: Harmful in contact with

skin[1]

Inhalation Toxicity Acute toxicity (Category 4) H332: Harmful if inhaled[1]
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Table 1: Summary of Propionylglycine Hazards.

To mitigate these risks, the following personal protective equipment is required:

Respiratory Protection: A NIOSH/MSHA or European Standard EN 149 approved respirator

should be worn[1].

Hand Protection: Wear compatible chemical-resistant gloves to prevent skin exposure[1].

Eye Protection: Use appropriate protective eyeglasses or chemical safety goggles as

described by OSHA[1].

Body Protection: Wear compatible chemical-resistant clothing to prevent skin exposure[1].

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Propionylglycine is crucial to minimize exposure and

ensure a safe laboratory environment.
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2. Assemble Required PPE

Ensure proper ventilation

3. Don PPE Correctly

4. Weigh Propionylglycine

Proceed to handling

5. Prepare Solution

6. Decontaminate Work Area

After experiment completion

7. Dispose of Waste

8. Doff PPE

Click to download full resolution via product page

Figure 1: Workflow for the safe handling of Propionylglycine.
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1. Preparation:

Designate a specific area for handling Propionylglycine, preferably within a chemical fume

hood to ensure adequate ventilation.

Assemble all necessary PPE as outlined in the table above.

Don the PPE correctly before entering the designated handling area.

2. Handling:

Weighing: When weighing the solid compound, do so in a manner that minimizes dust

generation.

Solution Preparation: If preparing a solution, add the solid Propionylglycine to the solvent

slowly to avoid splashing.

3. Post-Handling:

Decontamination: Thoroughly decontaminate all surfaces and equipment that came into

contact with Propionylglycine using an appropriate cleaning agent.

Waste Disposal: Segregate all waste materials (e.g., contaminated gloves, wipes, and

excess chemical) for proper disposal.

Disposal Plan
Proper disposal of Propionylglycine and its contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

Chemical Waste: Dissolve or mix the material with a combustible solvent and burn it in a

chemical incinerator equipped with an afterburner and scrubber[1].

Contaminated Materials: All disposable items that have come into contact with

Propionylglycine, such as gloves, paper towels, and pipette tips, should be collected in a

designated, sealed waste container and disposed of as chemical waste.

Regulations: Always follow local, state, and federal regulations for hazardous waste disposal.
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Emergency Procedures
In the event of an exposure, immediate action is necessary.

If Swallowed: Call a POISON CENTER or doctor/physician if you feel unwell[1].

If on Skin: Wash with plenty of soap and water[1].

If Inhaled: Remove the casualty to fresh air and keep them at rest in a position comfortable

for breathing[1].

General Advice: In all cases of exposure, seek medical attention. Wash contaminated

clothing before reuse[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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